1,3-Diallyl-5-hexyl-1,3,5-triazinane-2,4,6-trione

Specification

• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol
• IUPAC Name: 1-hexyl-3,5-bis(prop-2-enyl)-1,3,5-triazinane-2,4,6-trione
• Standard InChI: InChI=1S/C15H23N3O3/c1-4-7-8-9-12-18-14(20)16(10-5-2)13(19)17(11-6-3)15(18)21/h5-6H,2-4,7-12H2,1H3
• Standard InChI Key: YORSJWIWAAPWGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C(=O)N(C(=O)N(C1=O)CC=C)CC=C

Introduction

1,3-Diallyl-5-hexyl-1,3,5-triazinane-2,4,6-trione is a complex organic compound belonging to the triazine class. It features a unique structure with a triazine ring and multiple allyl groups, which contribute to its reactivity and versatility in various chemical applications. This compound is particularly noted for its role as a monomer or crosslinking agent in polymer synthesis, enhancing the mechanical properties and thermal stability of materials.

Synthesis Methods

The synthesis of 1,3-diallyl-5-hexyl-1,3,5-triazinane-2,4,6-trione typically involves the reaction of hexylamine with diallyl isocyanurate under controlled conditions. This process requires careful temperature control and an inert atmosphere to prevent unwanted side reactions. Techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are used to confirm the structure and purity of the synthesized compound.

Applications

1,3-Diallyl-5-hexyl-1,3,5-triazinane-2,4,6-trione is utilized in various applications due to its ability to enhance material properties:

• Polymer Synthesis: It acts as a crosslinking agent, improving the mechanical strength and thermal stability of polymers such as rubber and plastics.

• Material Science: The compound is used to develop materials with tailored properties for specific industrial applications.

Comparison with Similar Compounds

Compound Name	Structure Characteristics	Unique Features
1,3-Diallyl-5-methyl-1,3,5-triazine-2,4,6-trione	Contains methyl instead of hexyl group	Different solubility properties
Triallyl isocyanurate	Similar triazine structure	Extensive use in polymers
1,3-Diallylisocyanurate	Contains isocyanurate moiety	Used in coatings for enhanced durability
1-Benzyl-3,5-diallyl-1,3,5-triazinane-2,4,6-trione	Contains benzyl group instead of hexyl	Different reactivity and applications

Research Findings and Future Directions

Research on 1,3-diallyl-5-hexyl-1,3,5-triazinane-2,4,6-trione highlights its potential in developing advanced materials with improved mechanical and thermal properties. Future studies may focus on optimizing synthesis conditions and exploring new applications in fields like biomedical materials and sustainable polymers.